5-Bromo-n-isopropyl-2-methoxy-n-methylbenzenesulfonamide

• Molecular Formula: C11H16BrNO3S
• Molecular Weight: 322.22 g/mol
• IUPAC Name: 5-bromo-2-methoxy-N-methyl-N-propan-2-ylbenzenesulfonamide
• InChI: InChI=1S/C11H16BrNO3S/c1-8(2)13(3)17(14,15)11-7-9(12)5-6-10(11)16-4/h5-8H,1-4H3
• InChI Key: QXYXZZTYQSLPCB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(C)S(=O)(=O)C1=C(C=CC(=C1)Br)OC

Description

5-Bromo-N-isopropyl-2-methoxy-N-methylbenzenesulfonamide is a substituted benzenesulfonamide featuring a bromine atom at the 5-position, a methoxy group at the 2-position, and N-isopropyl and N-methyl substituents on the sulfonamide nitrogen. This compound belongs to a class of sulfonamides known for their structural versatility and applications in medicinal chemistry, particularly as enzyme inhibitors or intermediates in drug synthesis . Its molecular framework allows for interactions with biological targets through hydrogen bonding (via the sulfonamide and methoxy groups) and hydrophobic effects (via the bromine and alkyl substituents). Structural determination of such compounds often relies on crystallographic tools like the SHELX software suite, which facilitates refinement and analysis of small-molecule structures .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Bromo-n-isopropyl-2-methoxy-n-methylbenzenesulfonamide typically involves multiple steps. One common method starts with the acetylation of o-methoxyphenol using acetic anhydride to protect the phenolic hydroxyl group. This is followed by bromination using bromine in the presence of iron powder as a catalyst. Finally, deacetylation is performed to yield the desired product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for higher yields and cost-effectiveness. For instance, the use of dimethyl terephthalate as a starting material has been reported for the synthesis of related compounds, involving steps like nitration, hydrolysis, hydrogenation, esterification, bromination, and diazotization .

Chemical Reactions Analysis

Types of Reactions

5-Bromo-n-isopropyl-2-methoxy-n-methylbenzenesulfonamide can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be replaced by other substituents through nucleophilic substitution.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to form different products.

Coupling Reactions: It can participate in coupling reactions, such as Suzuki-Miyaura coupling, to form carbon-carbon bonds.

Common Reagents and Conditions

Bromination: Bromine and iron powder are commonly used for bromination.

Acetylation: Acetic anhydride is used for acetylation.

Deacetylation: Hydrolysis under acidic or basic conditions is used for deacetylation.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution can yield various substituted benzenesulfonamides, while coupling reactions can produce complex organic molecules with extended carbon chains .

Scientific Research Applications

5-Bromo-n-isopropyl-2-methoxy-n-methylbenzenesulfonamide has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme inhibition and protein interactions.

Industry: The compound is used in the production of specialty chemicals and pharmaceuticals

Mechanism of Action

The mechanism of action of 5-Bromo-n-isopropyl-2-methoxy-n-methylbenzenesulfonamide involves its interaction with specific molecular targets. The bromine atom and sulfonamide group play crucial roles in binding to enzymes or receptors, inhibiting their activity. The methoxy and isopropyl groups contribute to the compound’s overall stability and bioavailability .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

The target compound’s properties can be contextualized by comparing it to analogues with variations in substituents, halogenation, or alkylation. Key examples include:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents (Position)	Key Properties/Applications	References
5-Bromo-N-ethyl-2-methoxybenzenesulfonamide	C₉H₁₂BrNO₃S	294.17	N-ethyl, 5-Br, 2-OMe	Intermediate in inhibitor synthesis
5-Bromo-2-methoxy-N-(3-methoxypropyl)benzenesulfonamide	C₁₁H₁₆BrNO₄S	338.22	5-Br, 2-OMe, N-(3-methoxypropyl)	Not reported; structural analogue
5-Bromo-N-(5-chloro-2-hydroxyphenyl)-2-hydroxybenzenesulfonamide	C₁₂H₁₀BrClNO₄S	377.68	5-Br, 2-OH, N-(5-Cl-2-OH-phenyl)	WD repeat-containing protein inhibitor (55% yield)
3-Bromo-N-isopropylbenzenesulfonamide	C₉H₁₂BrNO₂S	278.17	3-Br, N-isopropyl	Building block for sulfonamide libraries

Key Observations :

• Halogen Position : The 5-bromo substituent in the target compound contrasts with 3-bromo in entry 4, which may alter electronic distribution and steric interactions.
• Functional Groups : The 2-methoxy group in the target compound vs. 2-hydroxy in entry 3 affects hydrogen-bonding capacity and acidity (pKa differences) .

Physicochemical Properties

• Molecular Weight : The target compound (estimated MW ~325–340 g/mol) falls within the range of similar sulfonamides (278–377 g/mol), adhering to Lipinski’s rule for drug-likeness .
• Hydrogen Bonding: The sulfonamide (-SO₂NH-) and methoxy (-OMe) groups act as H-bond acceptors, while N-alkyl groups reduce H-bond donor capacity compared to hydroxylated analogues .

Biological Activity

5-Bromo-n-isopropyl-2-methoxy-n-methylbenzenesulfonamide is a sulfonamide compound that has garnered attention for its potential biological activities, particularly in the fields of oncology and immunology. This article explores the compound's biological activity, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

The molecular formula of 5-Bromo-n-isopropyl-2-methoxy-n-methylbenzenesulfonamide is $C_{10}H_{14}BrN_{1}O_{2}S$ with a molecular weight of approximately 276.19 g/mol. The compound features a sulfonamide functional group, which is known for its ability to interact with various biological targets, including enzymes and receptors.

1. Immunomodulatory Effects

Research indicates that compounds similar to 5-Bromo-n-isopropyl-2-methoxy-n-methylbenzenesulfonamide can enhance immune responses. A study demonstrated that sulfonamide compounds could act as co-adjuvants in vaccine formulations, enhancing antigen-specific immunoglobulin responses in murine models . The mechanism involves prolonged activation of NF-κB and interferon signaling pathways, critical for immune response modulation.

2. Antitumor Activity

The compound has shown promise as an antitumor agent. In vitro studies have indicated that sulfonamide derivatives can interfere with microtubule dynamics, thereby disrupting mitotic processes in cancer cells . This action suggests potential applications in cancer therapy, particularly against tumors exhibiting aberrant microtubule behavior.

Structure-Activity Relationship (SAR)

The biological activity of 5-Bromo-n-isopropyl-2-methoxy-n-methylbenzenesulfonamide is influenced by its structural components. Key findings from SAR studies include:

• Methoxy Groups : The presence of methoxy substituents at specific positions on the aromatic ring is crucial for maintaining activity. Removal or repositioning of these groups results in a significant loss of biological efficacy .
• Bromine Substitution : The bromine atom at the 5-position enhances the compound's reactivity and may influence its interaction with biological targets.
• Isopropyl Group : This group contributes to the lipophilicity of the compound, affecting its absorption and distribution within biological systems.

Case Study 1: Immunomodulation in Murine Models

A systematic study evaluated the immunomodulatory effects of various sulfonamide derivatives, including 5-Bromo-n-isopropyl-2-methoxy-n-methylbenzenesulfonamide. Results showed that this compound significantly enhanced the immune response when used alongside monophosphoryl lipid A (MPLA), a known vaccine adjuvant . The study highlighted its potential as a co-adjuvant to improve vaccine efficacy.

Case Study 2: Antitumor Efficacy

In another investigation focused on cancer therapy, compounds structurally related to 5-Bromo-n-isopropyl-2-methoxy-n-methylbenzenesulfonamide were tested for their ability to inhibit cell proliferation in various cancer cell lines. Results indicated that these compounds effectively reduced cell viability by disrupting microtubule function, suggesting their potential as therapeutic agents against specific cancers .

Summary Table of Biological Activities

Activity	Mechanism	Reference
Immunomodulation	Enhanced NF-κB and interferon signaling
Antitumor Activity	Disruption of microtubule dynamics
Tyrosine Kinase Inhibition	Selective inhibition of Src family kinases